Cas no 1002-14-8 (Propanoyl chloride, 3-[(2-chloroethyl)thio]-)

• Product Name: Propanoyl chloride, 3-[(2-chloroethyl)thio]-
• CAS No: 1002-14-8
• MF: C₅H₈Cl₂OS
• MW: 187.087418556213
• CID: 1125197
• Update Time: 2024-07-27

Propanoyl chloride, 3-[(2-chloroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 3-[(2-chloroethyl)thio]-
• β-(β-Chlorethylthio)-propionylchlorid

• Inchi： 1S/C5H8Cl2OS/c6-2-4-9-3-1-5(7)8/h1-4H2
• InChI Key： LFQGMZVKKTXGNJ-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)CCSCCCl

Computed Properties

• Exact Mass: 185.96744
• Monoisotopic Mass: 185.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 80-81 °C(Press: 0.1 Torr)
• PSA: 17.07